(2-(3,4-Dimethoxyphenyl)ethyl)((4-((1-bromo(2-naphthyloxy))methyl)phenyl)sulfonyl)amine

• IUPAC Name: 4-[(1-bromonaphthalen-2-yl)oxymethyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C27H26BrNO5S/c1-32-24-13-9-19(17-26(24)33-2)15-16-29-35(30,31)22-11-7-20(8-12-22)18-34-25-14-10-21-5-3-4-6-23(21)27(25)28/h3-14,17,29H,15-16,18H2,1-2H3
• InChI Key: DIOCPUBVWQLMJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)COC3=C(C4=CC=CC=C4C=C3)Br)OC
• Molecular Formula: C27H26BrNO5S
• Molecular Weight: 556.5 g/mol
• CAS No.: 1024312-90-0

Description

(2-(3,4-Dimethoxyphenyl)ethyl)((4-((1-bromo(2-naphthyloxy))methyl)phenyl)sulfonyl)amine is a useful research compound. Its molecular formula is C27H26BrNO5S and its molecular weight is 556.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Conformationally Restricted Dopamine Analogues

Research by Gentles et al. (1991) explored the synthesis of 3-benzazepine derivatives using Ethyl 3,4-dimethoxyphenyl(phenyl)acetate as a starting material. These compounds were investigated as conformationally restricted dopamine analogues, indicating a potential application in studying dopaminergic systems (Gentles, Middlemiss, Proctor, & Sneddon, 1991).

Asymmetric Sulfonylation of Racemic Amines

Okamoto, Minami, and Shingu (1968) conducted a study on the kinetical resolution of racemic primary amines using sulfonylation. This process involved compounds like α-(β-naphthyl)-ethylamine, which is structurally related to the compound . Their research contributes to understanding the mechanisms of asymmetric reactions in organic chemistry (Okamoto, Minami, & Shingu, 1968).

Synthesis and Spectroscopic Characterization of Novel (Phenylalkyl)amines

Trachsel (2003) focused on synthesizing and characterizing novel (phenylalkyl)amines for investigating structure–activity relationships. These compounds, including variants of dimethoxyphenyl ethylamines, are crucial in understanding the pharmacological properties of psychoactive substances (Trachsel, 2003).

Cytotoxic Activity of Carboxamide Derivatives

Deady et al. (2003) investigated the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines. The study involved the use of 2-(3,4-dimethoxyphenyl) derivatives, suggesting the potential use of related compounds in developing anticancer agents (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).